Cas no 5287-99-0 (1-[4-(4,5-dihydro-1h-imidazol-2-yl)phenyl]-3-[4-[[4-(4,5-dihydro-1h-imidazol-2-yl)phenyl]carbamoylamino]phenyl]urea;hydrochloride)

1-[4-(4,5-dihydro-1h-imidazol-2-yl)phenyl]-3-[4-[[4-(4,5-dihydro-1h-imidazol-2-yl)phenyl]carbamoylamino]phenyl]urea;hydrochloride structure
5287-99-0 structure
Product name:1-[4-(4,5-dihydro-1h-imidazol-2-yl)phenyl]-3-[4-[[4-(4,5-dihydro-1h-imidazol-2-yl)phenyl]carbamoylamino]phenyl]urea;hydrochloride
CAS No:5287-99-0
MF:C26H26N8O2
MW:482.53704
CID:1579474
PubChem ID:54609713

1-[4-(4,5-dihydro-1h-imidazol-2-yl)phenyl]-3-[4-[[4-(4,5-dihydro-1h-imidazol-2-yl)phenyl]carbamoylamino]phenyl]urea;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • NSC57141
    • NSC-57141
    • Urea,N''-1,4-phenylenebis-[N'-[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]-, dihydrochloride
    • 1-[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]-3-[4-[[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]carbamoylamino]phenyl]urea,hydrochloride
    • 1-[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]-3-[4-[[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]carbamoylamino]phenyl]urea
    • hydrochloride
    • 5287-99-0
    • DTXSID40714992
    • Urea,1'-p-phenylenebis-[3-(p-2-imidazolin-2-ylphenyl)-, dihydrochloride
    • N,N'-1,4-Phenylenebis{N'-[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]urea}--hydrogen chloride (1/1)
    • 1-[4-(4,5-dihydro-1h-imidazol-2-yl)phenyl]-3-[4-[[4-(4,5-dihydro-1h-imidazol-2-yl)phenyl]carbamoylamino]phenyl]urea;hydrochloride
    • Inchi: InChI=1S/C26H26N8O2.ClH/c35-25(31-19-5-1-17(2-6-19)23-27-13-14-28-23)33-21-9-11-22(12-10-21)34-26(36)32-20-7-3-18(4-8-20)24-29-15-16-30-24;/h1-12H,13-16H2,(H,27,28)(H,29,30)(H2,31,33,35)(H2,32,34,36);1H
    • InChI Key: JIFSXWBJLFGKIN-UHFFFAOYSA-N
    • SMILES: C1CN=C(N1)C2=CC=C(C=C2)NC(=O)NC3=CC=C(C=C3)NC(=O)NC4=CC=C(C=C4)C5=NCCN5.Cl

Computed Properties

  • Exact Mass: 518.19500
  • Monoisotopic Mass: 518.195
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 6
  • Complexity: 754
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 131A^2

Experimental Properties

  • Density: 1.41
  • Refractive Index: 1.729
  • PSA: 131.04000
  • LogP: 4.29700

1-[4-(4,5-dihydro-1h-imidazol-2-yl)phenyl]-3-[4-[[4-(4,5-dihydro-1h-imidazol-2-yl)phenyl]carbamoylamino]phenyl]urea;hydrochloride Related Literature

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